Cas no 1261365-69-8 (3-Iodo-5-methyl-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine-2-carboxylic acid)

3-Iodo-5-methyl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid is a heterocyclic compound featuring a fused pyrrolopyridine core with an iodine substituent at the 3-position, a methyl group at the 5-position, and a phenylsulfonyl protecting group at the nitrogen. The carboxylic acid moiety enhances its utility as a versatile intermediate in organic synthesis, particularly for cross-coupling reactions or further functionalization. The iodine atom facilitates palladium-catalyzed transformations, such as Suzuki or Sonogashira couplings, while the sulfonyl group improves stability and solubility. This compound is valuable in medicinal chemistry and materials science for constructing complex molecular architectures. Its well-defined structure and reactivity make it suitable for targeted derivatization in research applications.
3-Iodo-5-methyl-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine-2-carboxylic acid structure
1261365-69-8 structure
Product Name:3-Iodo-5-methyl-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine-2-carboxylic acid
CAS No:1261365-69-8
MF:C15H11IN2O4S
MW:442.228314638138
MDL:MFCD18374137
CID:1077883
PubChem ID:50987740
Update Time:2025-10-13

3-Iodo-5-methyl-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Iodo-5-methyl-1-(phenylsulfonyl)-1H-pyrrolo-[2,3-b]pyridine-2-carboxylic acid
    • MFCD18374137
    • D74422
    • AKOS015853599
    • 3-Iodo-5-methyl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
    • 3-Iodo-5-methyl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid, AldrichCPR
    • CS-0081775
    • 3-Iodo-5-methyl-1-(phenylsulfonyl)-1H-pyrrolo-[2,3-b]pyridine-2-carboxylicacid
    • 1-(benzenesulfonyl)-3-iodo-5-methylpyrrolo[2,3-b]pyridine-2-carboxylic acid
    • 1261365-69-8
    • 3-Iodo-5-methyl-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine-2-carboxylic acid
    • MDL: MFCD18374137
    • Inchi: 1S/C15H11IN2O4S/c1-9-7-11-12(16)13(15(19)20)18(14(11)17-8-9)23(21,22)10-5-3-2-4-6-10/h2-8H,1H3,(H,19,20)
    • InChI Key: RSGIKNFXDNJRSJ-UHFFFAOYSA-N
    • SMILES: IC1=C(C(=O)O)N(C2C1=CC(C)=CN=2)S(C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 441.94800
  • Monoisotopic Mass: 441.94843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 558
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 97.6Ų

Experimental Properties

  • PSA: 97.64000
  • LogP: 3.96530

3-Iodo-5-methyl-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine-2-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Iodo-5-methyl-1-(phenylsulfonyl)-1h-pyrrolo-2,3-bpyridine-2-carboxylic acid Pricemore >>

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